Cas no 80049-91-8 (Sb(OH)2(OH)Mepyr)

• Product Name: Sb(OH)2(OH)Mepyr
• CAS No: 80049-91-8
• MF: C₅H₅N₂O₄Sb
• MW: 278.864203214645
• CID: 985061
• Update Time: 2023-08-02

Sb(OH)2(OH)Mepyr Chemical and Physical Properties

Names and Identifiers

• antimonyl-2,4-dihydroxy-5-hydroxymethylpyrimidine
• antimony(3+),5-(hydroxymethyl)pyrimidine-2,4-diolate,hydroxide
• Sb(OH)2(OH)Mepyr
• Antimony, hydroxy(5-(hydroxymethyl)-2,4(1H,3H)-pyrimidinedionato(2-)-O4,O5)-

• Inchi： 1S/C5H6N2O3.H2O.Sb/c8-2-3-1-6-5(10)7-4(3)9;;/h1,8H,2H2,(H2,6,7,9,10);1H2;/q;;+3/p-3
• InChI Key： XPDLAKJVMAWESB-UHFFFAOYSA-K
• SMILES： [Sb+3].OCC1=CN=C(N=C1[O-])[O-].[OH-]

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 111
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 93.1